2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(quinolin-5-yl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-quinolin-5-ylacetamide
• InChI: InChI=1S/C18H16N4O2/c23-17(11-22-18(24)9-8-14(21-22)12-6-7-12)20-16-5-1-4-15-13(16)3-2-10-19-15/h1-5,8-10,12H,6-7,11H2,(H,20,23)
• InChI Key: BJPPEVQSICKLFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC4=C3C=CC=N4
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(quinolin-5-yl)acetamide, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic effects. It belongs to a class of drugs known as Janus kinase inhibitors, which are used to treat autoimmune diseases such as rheumatoid arthritis and psoriasis. In

Scientific Research Applications

Cardiotonic Activity

Compounds similar to the specified chemical have been studied for their cardiotonic activities. For example, derivatives of dihydropyridazinone have shown potent positive inotropic effects in dogs, indicating their potential in developing treatments for heart-related conditions (Robertson et al., 1986).

Structural Aspects and Inclusion Compounds

Research into the structural aspects of certain amide-containing isoquinoline derivatives has been conducted, revealing their ability to form gels and crystalline solids under different conditions. These findings could be instrumental in the development of new materials with specific fluorescent properties (Karmakar et al., 2007).

GABAA Receptor Interaction

Imidazo[1,5-a]quinoxaline amides and carbamates have been identified as compounds that bind with high affinity to the GABAA/benzodiazepine receptor. These findings could lead to the development of new therapeutic agents for neurological conditions (Tenbrink et al., 1994).

Synthetic Methodologies

Studies have also focused on developing synthetic methodologies for highly functionalized quinolin-2(1H)-ones and other heterocyclic compounds. These methods could provide valuable tools for synthesizing a wide range of biologically active compounds with potential pharmaceutical applications (Chen & Chuang, 2016).

Antitubercular Activity

Another area of application is the development of compounds with activity against Mycobacterium tuberculosis, including drug-resistant strains. This research is crucial in the fight against tuberculosis, highlighting the potential of 2-(quinolin-4-yloxy)acetamides as candidates for future drug development (Pissinate et al., 2016).